(2,6-Dimethoxyphenyl)[4-(naphthalen-1-ylmethyl)piperazin-1-yl]methanone

Specification

• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.5 g/mol
• IUPAC Name: (2,6-dimethoxyphenyl)-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]methanone
• Standard InChI: InChI=1S/C24H26N2O3/c1-28-21-11-6-12-22(29-2)23(21)24(27)26-15-13-25(14-16-26)17-19-9-5-8-18-7-3-4-10-20(18)19/h3-12H,13-17H2,1-2H3
• Standard InChI Key: WORNYIIJZROOGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)N2CCN(CC2)CC3=CC=CC4=CC=CC=C43

Introduction

The compound (2,6-Dimethoxyphenyl)[4-(naphthalen-1-ylmethyl)piperazin-1-yl]methanone is a complex organic molecule that combines a phenyl ring with a piperazine ring and a naphthalene moiety. This compound is structurally similar to 2,6-Dimethoxy-4-{[4-(1-naphthoyl)-1-piperazinyl]methyl}phenol, which shares some similarities in its molecular structure but differs in the specific arrangement of functional groups.

Synthesis Steps

• Preparation of Piperazine Derivative: Synthesis begins with the preparation of a piperazine derivative, which can be achieved through various methods, including alkylation reactions.

• Attachment of Naphthalene Moiety: The naphthalene moiety is attached to the piperazine ring, typically through an acylation reaction using a naphthoyl chloride.

• Attachment of Dimethoxyphenyl Moiety: The final step involves attaching the dimethoxyphenyl group to the piperazine ring, which might involve a nucleophilic substitution or a similar reaction mechanism.

Potential Applications

• Pharmaceuticals: Compounds with similar structures are often investigated for their potential as pharmaceutical agents, particularly in modulating biological pathways or exhibiting antimicrobial activity.

• Research Tools: These compounds can serve as valuable tools in biochemical research, helping to understand the interactions between small molecules and biological systems.

Data Tables

Given the lack of specific data on (2,6-Dimethoxyphenyl)[4-(naphthalen-1-ylmethyl)piperazin-1-yl]methanone, the following table provides general information on related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Synonyms
2,6-Dimethoxy-4-{[4-(1-naphthoyl)-1-piperazinyl]methyl}phenol	C24H26N2O4	406.5	Oprea1_097529, Oprea1_816169, CHEMBL1621939